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Compound of Interest

Compound Name: N-Methyl-o-toluidine

Cat. No.: B147340

This guide provides a comprehensive overview of the safety information for N-Methyl-o-
toluidine (CAS No. 611-21-2), intended for researchers, scientists, and professionals in drug
development. The following sections detail the compound's properties, hazards, and safety
precautions based on available Safety Data Sheets (SDS).

Chemical Identification

Identifier Value

Chemical Name N-Methyl-o-toluidine

N,2-dimethylaniline, 2-(Methylamino)toluene, N-

Synenyms Methyl-2-methylaniline[1][2]
CAS Number 611-21-2[1]

EC Number 210-260-9[1]

Molecular Formula C8H11N[1]

Molecular Weight 121.18 g/mol [1]

Physical and Chemical Properties
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Property Value

Appearance Clear, colorless to light-yellow or green liquid[1]
[21[3]

Odor Aromatic, amine-like[4]

Melting Point -10.08 °C (estimate)[1]

Boiling Point 177 - 204 °C at 987 hPa[1]

Flash Point 79.4 °C (174.9 °F) - closed cup[1]

Density 0.981 g/cm?3 at 25 °C[1]

Vapor Pressure 0.225 mmHg at 25°C[3]

Water Solubility Practically insoluble[3]

Toxicological Information

The toxicological properties of N-Methyl-o-toluidine have not been thoroughly investigated.[1]
However, available data indicates significant potential health effects.

Effect Description

Toxic if swallowed, in contact with skin, or if

Acute Toxicity inhaled.[2][5]

Specific Target Organ Toxicity (Single Exposure)  May cause damage to organs.[1][2][5]

Specific Target Organ Toxicity (Repeated May cause damage to organs through

Exposure) prolonged or repeated exposure.[1][2][5]

May cause respiratory tract irritation upon

inhalation.[6] It can be absorbed through the
Health Effects ] S

skin, causing irritation.[6] It may also cause eye

irritation.[6]

Hazard Identification and Classification
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N-Methyl-o-toluidine is classified as a hazardous substance. The GHS classifications and
corresponding hazard statements are summarized below.

Classification Code Description
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[5]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.[5]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[5]

» o H373: May cause damage to
Specific Target Organ Toxicity,
Category 2 organs through prolonged or
Repeated Exposure
repeated exposure.[5]

Hazardous to the Aquatic o
H412: Harmful to aquatic life

Environment, Long-term Category 3 ) ]

with long lasting effects.[5]
Hazard
Flammable Liquids Category 4 H227: Combustible liquid.[1][5]

Signal Word: Danger[1][2]
Hazard Pictograms:

e Skull and crossbones (GHS06)
e Health hazard (GHS08)

Experimental Protocols

Detailed experimental protocols for the toxicological and physical-chemical property testing are
not provided in the summarized Safety Data Sheets. These studies are typically conducted
according to standardized guidelines, such as those from the OECD (Organisation for
Economic Co-operation and Development), but specific methodologies for N-Methyl-o-
toluidine are not available in the provided search results.

Safety and Handling Workflows
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The following diagrams illustrate the recommended workflows for handling N-Methyl-o-

toluidine safely.

Hazard Identification

H227: Combustible liquid

Prevention

H412: Harmful to aquatic life

| P210: Keep away from heat/sparks/open flames/hot surfaces.

|

with long lasting effects

H373: May cause damage to organs

through prolonged or repeated exposure

I P273: Avoid release to the envi I

|

[
| P270: Do not eat, drink or smoke when using this product. l
|

yy

P280: Wear protective

eye protectionlface protection.

—

H331: Toxic if inhaled
I

r
! P260: Do not breathe i I
L

=

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER o doctor/physician.
A

Storage & Disposal

P403+P233: Store in a well-ventiated place. Keep container tightly closed.

P405: Store locked up.

Response
P501: Dispose of contents/container to an approved waste disposal plant

P304+P340+P311: IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor.

P302+P352+P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/doctor if you feel unwell

Click to download full resolution via product page
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Caption: GHS Hazard Communication Workflow for N-Methyl-o-toluidine.

Exposure Occurs

/ E;;{{osure Rage \

Inhalation Skin Contact Eye Contact Ingestion

AN

Move person to fresh air. Wash off with soap and plenty of water.
If not breathing, give artificial respiration. Take victim immediately to hospital.

Do NOT induce vomiting.

Flush eyes with water as a precaution. g e

Consult a Physician /
Show Safety Data Sheet

Click to download full resolution via product page

Caption: First Aid Procedures for N-Methyl-o-toluidine Exposure.
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Fire Involving N-Methyl-o-toluidine

< Suitable Extinguishing Media [

Water Spray Alcohol-Resistant Foam Dry Chemical Carbon Dioxide

Required Personal Protective Equipment

Wear self-contained breathing apparatus (SCBA)
for firefighting if necessary.

Click to download full resolution via product page

Caption: Firefighting Workflow for N-Methyl-o-toluidine.
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Accidental Release

Personn$ Actions

Wear respiratory protection and
other appropriate PPE.

'

Evacuate personnel to safe areas.

l

Ensure adequate ventilation.

Containme% & Cleanup

Prevent further leakage or spillage if safe to do so.

Do not let product enter drains.
Discharge into the environment must be avoided.

Soak up with inert absorbent material.

Keep in suitable, closed containers for disposal.

Dispose of as hazardous waste according to
federal, state, and local environmental regulations.

Click to download full resolution via product page

Caption: Accidental Release Measures for N-Methyl-o-toluidine.
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Handling, Storage, and Transportation

Handling:

e Avoid contact with skin and eyes.[1]

» Avoid inhalation of vapor or mist.[1]

» Keep away from sources of ignition - No smoking.[1]

e Use only outdoors or in a well-ventilated area.[2][5]

e Do not eat, drink or smoke when using this product.[2][5]

e Wash hands thoroughly after handling.[1]

o Wear suitable protective clothing, gloves, and eye/face protection.[3]
Storage:

o Keep container tightly closed in a dry and well-ventilated place.[1][5]
o Store in a cool place, locked up.[1][2]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1]

e The product is air and light sensitive; store under an inert gas.[1][2]

Transportation:
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Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

TOXIC LIQUID,
ORGANIC,
ADR/RID 2810 N.O.S. (N- 6.1 [}
Methyl-o-
toluidine)

TOXIC LIQUID,
ORGANIC,

IMDG 2810 N.O.S. (N- 6.1 I
Methyl-o-

toluidine)

| IATA | 2810 | Toxic liquid, organic, n.o.s. (N-Methyl-o-toluidine) | 6.1 | Il |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147340#n-methyl-o-toluidine-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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